2-Chloro-N-(2-methyl-1,3-benzoxazol-6-yl)acetamide

• IUPAC Name: 2-chloro-N-(2-methyl-1,3-benzoxazol-6-yl)acetamide
• InChI: InChI=1S/C10H9ClN2O2/c1-6-12-8-3-2-7(4-9(8)15-6)13-10(14)5-11/h2-4H,5H2,1H3,(H,13,14)
• InChI Key: XZZHNQRIPFMUHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(O1)C=C(C=C2)NC(=O)CCl
• Molecular Formula: C10H9ClN2O2
• Molecular Weight: 224.64 g/mol

Description

2-Chloro-N-(2-methyl-1,3-benzoxazol-6-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzoxazole derivatives and is synthesized through a well-established process.

Mechanism of Action

The exact mechanism of action of 2-Chloro-N-(2-methyl-1,3-benzoxazol-6-yl)acetamide is not fully understood. However, it is believed to exert its antitumor activity by inhibiting the activity of certain enzymes involved in cell proliferation. The compound has also been shown to modulate the activity of certain signaling pathways involved in inflammation and neurodegeneration.
Biochemical and Physiological Effects:
2-Chloro-N-(2-methyl-1,3-benzoxazol-6-yl)acetamide has been shown to exhibit potent biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells, leading to their death. It has also been shown to reduce inflammation in various preclinical models. The compound has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Chloro-N-(2-methyl-1,3-benzoxazol-6-yl)acetamide in lab experiments include its potent activity against cancer cells and its ability to modulate certain signaling pathways involved in inflammation and neurodegeneration. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

The future directions for research on 2-Chloro-N-(2-methyl-1,3-benzoxazol-6-yl)acetamide include further studies to understand its mechanism of action, optimization of the synthetic method to obtain higher yields of the compound, and exploration of its potential therapeutic applications in clinical trials. The compound has shown promising results in preclinical studies, and further research is needed to fully understand its potential as a therapeutic agent.
In conclusion, 2-Chloro-N-(2-methyl-1,3-benzoxazol-6-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound has been extensively studied for its antitumor and anti-inflammatory activity and has shown promising results in preclinical studies. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 2-Chloro-N-(2-methyl-1,3-benzoxazol-6-yl)acetamide is carried out through a multistep process that involves the reaction of 2-amino-6-chlorobenzoxazole with 2-bromoacetamide in the presence of a suitable catalyst. The reaction proceeds through the formation of an intermediate, which is subsequently treated with a base to obtain the final product. The synthetic method has been optimized to obtain high yields of the compound with excellent purity.

Scientific Research Applications

2-Chloro-N-(2-methyl-1,3-benzoxazol-6-yl)acetamide has been extensively studied for its potential therapeutic applications. The compound has been shown to exhibit potent antitumor activity against various cancer cell lines. It has also been investigated for its potential use as an anti-inflammatory agent and has shown promising results in preclinical studies. The compound has also been explored for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease.